Cas no 89635-77-8 (Propanoic acid, 3-mercapto-, 2-methylpropyl ester)

• Product Name: Propanoic acid, 3-mercapto-, 2-methylpropyl ester
• CAS No: 89635-77-8
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 593871
• PubChem ID: 20491994
• Update Time: 2025-04-19

Propanoic acid, 3-mercapto-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-mercapto-, 2-methylpropyl ester
• 2-methylpropyl 3-sulfanylpropanoate
• SCHEMBL6738675
• 89635-77-8
• DTXSID90608034

• Inchi： 1S/C7H14O2S/c1-6(2)5-9-7(8)3-4-10/h6,10H,3-5H2,1-2H3
• InChI Key： DLCTXDMTTNUVNQ-UHFFFAOYSA-N
• SMILES： SCCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 162.07145086g/mol
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.3Ų